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Compound of Interest

Compound Name: 15-Oxospiramilactone

Cat. No.: B609486 Get Quote

For researchers, scientists, and drug development professionals, ensuring the safe handling

and disposal of chemical compounds is paramount. This document provides a comprehensive,

step-by-step guide for the proper disposal of 15-Oxospiramilactone, a critical aspect of

laboratory safety and environmental responsibility. In the absence of a specific Safety Data

Sheet (SDS) for 15-Oxospiramilactone, the disposal procedures for the structurally similar

and well-documented compound, Spironolactone, are utilized as a reliable proxy.

Immediate Safety and Hazard Information
While specific hazard data for 15-Oxospiramilactone is not readily available, based on the

data for Spironolactone, it should be handled as a hazardous substance with potential health

risks.

Hazard Classification (based on Spironolactone):
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Hazard Class GHS Category Hazard Statement

Carcinogenicity Category 2
Suspected of causing cancer.

[1]

Reproductive Toxicity Category 1B
May damage fertility or the

unborn child.[1]

Specific Target Organ Toxicity

(Repeated Exposure)
Category 2

May cause damage to organs

through prolonged or repeated

exposure.[1]

Precautionary Statements:

P201: Obtain special instructions before use.[2][3]

P202: Do not handle until all safety precautions have been read and understood.[2][3]

P260: Do not breathe dust/fume/gas/mist/vapors/spray.[2][3]

P280/P281: Wear protective gloves/protective clothing/eye protection/face protection. Use

personal protective equipment as required.[1][2][3]

P308 + P313: IF exposed or concerned: Get medical advice/attention.[2][3]

P405: Store locked up.[2][3]

P501: Dispose of contents/container in accordance with all local, regional, national, and

international regulations.[2][3]

Step-by-Step Disposal Protocol
This protocol provides a clear workflow for the safe disposal of 15-Oxospiramilactone from

the point of generation to final removal.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 6 Tech Support

https://www.fishersci.com/store/msds?partNumber=AC207460010&productDescription=SPIRONOLACTONE%2C+99%25+%28TLC+1GR&vendorId=VN00032119&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC207460010&productDescription=SPIRONOLACTONE%2C+99%25+%28TLC+1GR&vendorId=VN00032119&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC207460010&productDescription=SPIRONOLACTONE%2C+99%25+%28TLC+1GR&vendorId=VN00032119&countryCode=US&language=en
https://cdn.pfizer.com/pfizercom/products/material_safety_data/Spironolactonetablets_06-Nov-2014.pdf
https://pfe-pfizercom-prod.s3.amazonaws.com/products/material_safety_data/Spironolactone_Tablets_21-Jan-2017.pdf
https://cdn.pfizer.com/pfizercom/products/material_safety_data/Spironolactonetablets_06-Nov-2014.pdf
https://pfe-pfizercom-prod.s3.amazonaws.com/products/material_safety_data/Spironolactone_Tablets_21-Jan-2017.pdf
https://cdn.pfizer.com/pfizercom/products/material_safety_data/Spironolactonetablets_06-Nov-2014.pdf
https://pfe-pfizercom-prod.s3.amazonaws.com/products/material_safety_data/Spironolactone_Tablets_21-Jan-2017.pdf
https://www.fishersci.com/store/msds?partNumber=AC207460010&productDescription=SPIRONOLACTONE%2C+99%25+%28TLC+1GR&vendorId=VN00032119&countryCode=US&language=en
https://cdn.pfizer.com/pfizercom/products/material_safety_data/Spironolactonetablets_06-Nov-2014.pdf
https://pfe-pfizercom-prod.s3.amazonaws.com/products/material_safety_data/Spironolactone_Tablets_21-Jan-2017.pdf
https://cdn.pfizer.com/pfizercom/products/material_safety_data/Spironolactonetablets_06-Nov-2014.pdf
https://pfe-pfizercom-prod.s3.amazonaws.com/products/material_safety_data/Spironolactone_Tablets_21-Jan-2017.pdf
https://cdn.pfizer.com/pfizercom/products/material_safety_data/Spironolactonetablets_06-Nov-2014.pdf
https://pfe-pfizercom-prod.s3.amazonaws.com/products/material_safety_data/Spironolactone_Tablets_21-Jan-2017.pdf
https://cdn.pfizer.com/pfizercom/products/material_safety_data/Spironolactonetablets_06-Nov-2014.pdf
https://pfe-pfizercom-prod.s3.amazonaws.com/products/material_safety_data/Spironolactone_Tablets_21-Jan-2017.pdf
https://www.benchchem.com/product/b609486?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b609486?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Step 1: Immediate Containment at Point of Generation

Step 2: Waste Segregation and Collection

Step 3: Labeling and Documentation

Step 4: Temporary Storage in the Laboratory

Step 5: Disposal Request and Removal

Unused or expired 15-Oxospiramilactone

Place solid waste into a designated, non-reactive, and clearly labeled hazardous waste container.
[fontcolor="#EA4335"]Ensure container is compatible with the chemical.

Contaminated labware (e.g., glassware, pipette tips) Spill cleanup materials

Affix a hazardous waste label to the container.

For solutions, use a sealed, leak-proof container.
[fontcolor="#EA4335"]Do not mix with incompatible wastes.

Clearly write:
- 'Hazardous Waste'

- '15-Oxospiramilactone'
- Accumulation Start Date

- Principal Investigator/Lab Contact

Store the sealed container in a designated Satellite Accumulation Area (SAA).

Ensure the SAA is:
- At or near the point of generation
- Under the control of lab personnel

- Away from drains and sources of ignition

Contact your institution's Environmental Health and Safety (EHS) department to schedule a waste pickup.

Provide all necessary documentation as required by your institution.

EHS will transport the waste to a licensed Treatment, Storage, and Disposal Facility (TSDF).

Click to download full resolution via product page

Figure 1. Disposal workflow for 15-Oxospiramilactone.
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Detailed Methodologies
Spill Response:

In the event of a spill, the primary objective is to prevent the spread of the material and

minimize exposure.

Evacuate and Secure: Alert personnel in the immediate area and restrict access.

Personal Protective Equipment (PPE): Don appropriate PPE, including a lab coat, safety

goggles, and chemical-resistant gloves. For larger spills or if dust is generated, respiratory

protection may be necessary.

Containment: For solid spills, gently cover with an absorbent material to prevent dust from

becoming airborne. Do not use dry sweeping.

Cleanup: Carefully collect the spilled material using a method that controls dust generation,

such as a damp cloth or a vacuum with a HEPA filter.[3][4] Place all cleanup materials into a

designated hazardous waste container.

Decontamination: Clean the spill area thoroughly with an appropriate solvent or detergent

and water.

Disposal: Label the waste container and manage it as hazardous waste according to the

protocol outlined above.

Waste Container Management:

Proper management of waste containers is crucial to prevent leaks, spills, and exposure.

Compatibility: Ensure the container material is compatible with 15-Oxospiramilactone.

Avoid using containers that may react with or be degraded by the chemical.

Labeling: All containers must be clearly labeled with "Hazardous Waste" and the chemical

name.

Closure: Keep containers securely closed at all times, except when adding waste.
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Storage: Store containers in a designated and secure Satellite Accumulation Area within the

laboratory.

By adhering to these procedures, laboratories can ensure the safe and compliant disposal of

15-Oxospiramilactone, thereby protecting personnel and the environment. Always consult

your institution's specific guidelines and Environmental Health and Safety department for any

additional requirements.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 6 Tech Support

https://www.benchchem.com/product/b609486?utm_src=pdf-body
https://www.benchchem.com/product/b609486?utm_src=pdf-custom-synthesis
https://www.fishersci.com/store/msds?partNumber=AC207460010&productDescription=SPIRONOLACTONE%2C+99%25+%28TLC+1GR&vendorId=VN00032119&countryCode=US&language=en
https://cdn.pfizer.com/pfizercom/products/material_safety_data/Spironolactonetablets_06-Nov-2014.pdf
https://pfe-pfizercom-prod.s3.amazonaws.com/products/material_safety_data/Spironolactone_Tablets_21-Jan-2017.pdf
https://cdn.pfizer.com/pfizercom/products/material_safety_data/ALDACTONE%20UNCOATED.pdf
https://www.benchchem.com/product/b609486#15-oxospiramilactone-proper-disposal-procedures
https://www.benchchem.com/product/b609486#15-oxospiramilactone-proper-disposal-procedures
https://www.benchchem.com/product/b609486#15-oxospiramilactone-proper-disposal-procedures
https://www.benchchem.com/product/b609486#15-oxospiramilactone-proper-disposal-procedures
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b609486?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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